Changes in precipitation chemistry in Lithuania for 1981–2004

Journal of Environmental Monitoring Pub Date: 2006-02-20 DOI: 10.1039/B516877E

Abstract

This paper considers the spatial and temporal variability in concentrations of the potentially acidifying ions in precipitation in Lithuania during the 1981–2004 period. Chemical analysis of precipitation included measurements of pH, conductivity, sulfate (SO42−), nitrate (NO3−), chloride (Cl−), ammonium (NH4+), sodium (Na+), potassium (K+), and calcium (Ca2+). Temporal trends in the potentially acidifying ion concentrations in precipitation and wet deposition were evaluated using the non-parametric Mann–Kendall test and Sen’s slope estimator. A statistically significant decline was observed in non-sea salt sulfate (nssSO42−) and hydrogen (H+) ions concentrations (82% and 79%, respectively) and wet depositions (88% and 74%, respectively). Temporal trends both in concentration and wet deposition of nitrate and ammonium were not as pronounced as trends in sulfate concentration. Analysis of air mass backward trajectories was applied to reveal the influence of air mass originating in different regions on wet deposition of acidifying species in Lithuania. Sector analysis clearly showed that wet deposition of sulfur and nitrogen in Lithuania is to a large extent anthropogenic and the main source regions of acidifying species contributing to wet deposition in Lithuania are in South and Central Europe.

Graphical abstract: Changes in precipitation chemistry in Lithuania for 1981–2004
Changes in precipitation chemistry in Lithuania for 1981–2004
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